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Compound of Interest

Compound Name:
1-(Isocyano(tosyl)methyl)-2-

methylbenzene

CAS No.: 1067658-59-6

Cat. No.: B1503554

Get Quote

Molecular Profile & Structural Logic[1]
IUPAC Name: 1-(Isocyano(tosyl)methyl)-2-methylbenzene[1]

Common Name:

-(2-Tolyl)TosMIC[1]

CAS Registry Number: 1067658-59-6[1][3][4]

Molecular Formula:

[1][3]

Molecular Weight: 285.36 g/mol [1][3]
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The molecule consists of three distinct magnetic environments that dictate its spectral

signature:

The Core: A central methine carbon (

) bonded to a Sulfone, an Isocyanide, and the Aryl ring.[1] This is the chiral center (racemic).

The Tosyl Group: A para-substituted benzene ring containing a sulfone (

) and a methyl group.[1]

The o-Tolyl Group: An ortho-substituted benzene ring containing the benzylic attachment and

a methyl group.[1]

Infrared Spectroscopy (IR)
Objective: Confirm the presence of the Isocyanide (-NC) and Sulfone (

) functionalities.[1] The -NC stretch is the primary diagnostic for reaction completion (e.g.,
dehydration of the formamide precursor).[1]

Functional Group

Frequency (

, cm

)

Intensity Assignment Notes

Isocyanide (-NC) 2130 – 2145 Strong

Distinctive, sharp

peak.[1] Absence

indicates hydrolysis to

formamide.[1]

Sulfone (asym) 1325 – 1340 Strong asymmetric stretch.[1]

Sulfone (sym) 1150 – 1165 Strong symmetric stretch.[1]

C-H (Aromatic) 3030 – 3060 Weak Ar-H stretching.[1]

C-H (Aliphatic) 2920 – 2980 Medium
Methyl group C-H

stretching.[1]
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Analyst Note: The isocyanide peak is unique. Nitriles (-CN) appear around 2250 cm

.[1] If you see a peak at 1680 cm

, your sample is contaminated with the formamide precursor (

).[1]

Nuclear Magnetic Resonance (NMR)[1][5]
A. H NMR (Proton)
Solvent:

(Chloroform-d) is standard.[1] Key Feature: The presence of two distinct methyl singlets and a
deshielded methine proton.[1]
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Proton
Environmen
t

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Mechanistic
Insight

Ar-

(o-Tolyl)
2.25 – 2.35 Singlet 3H -

Slightly

shielded

relative to

Tosyl-Me due

to ortho-

positioning.[1]

Ar-

(Tosyl)
2.44 – 2.46 Singlet 3H -

Characteristic

Tosyl methyl;

chemically

stable

reference.[1]

Methine (

-Ts)
5.80 – 5.95 Singlet 1H -

Critical

Diagnostic.

Significant

downfield

shift due to

electron-

withdrawing

and

groups.[1]

Note: The

ortho-methyl

of the tolyl

ring may

cause a steric

deshielding

compared to

the phenyl

analog (

5.61).[1]
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Aromatic

(Tosyl)

7.35 (d), 7.60

(d)

Doublets

(AA'BB')
4H ~8.2 Hz

Typical para-

substitution

pattern.[1]

Aromatic (o-

Tolyl)
7.15 – 7.45 Multiplet 4H -

Complex

overlap with

Tosyl protons.

[1] Look for

the ABCD

system of the

1,2-

disubstituted

ring.

B. C NMR (Carbon)
Key Feature: The triplet/broad signal of the Isocyanide carbon due to

quadrupolar coupling (

).[1]
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Carbon
Environment

Shift (

, ppm)
Type Assignment Logic

Isocyanide (-NC) 165.0 – 167.0 Broad/Triplet

Characteristic terminal

carbon.[1] Often low

intensity due to lack of

NOE and N-coupling (

Hz).[1]

Sulfone-C (ipso) 145.0 – 146.0 Quaternary
Tosyl C-1 (attached to

S).[1]

Methine (

-Ts)
74.0 – 77.0 CH

The chiral center.[1]

High shift due to

and

.[1]

Ar-

(Tosyl)
21.7

Standard Tosyl

methyl.[1]

Ar-

(o-Tolyl)
19.0 – 19.5

Ortho-tolyl methyl is

typically more

shielded than para-

tolyl.[1]

Aromatics 126 – 135 CH/C

Complex region

containing 10 distinct

aromatic signals.[1]

Mass Spectrometry (MS)
Ionization Mode: Electron Impact (EI) or ESI (Positive).[1] Molecular Ion:

.[1]
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m/z Fragment Assignment Fragmentation Pathway

285
Molecular Ion (often weak in EI

due to sulfone instability).[1]

155

Cleavage of the

bond.[1] Very common base

peak for tosyl compounds.[1]

130

Loss of the Tosyl group.[1]

Corresponds to the (2-

methylphenyl)(isocyano)methyl

cation.[1]

91
Tropylium ion (from the tolyl

moiety).[1]

Experimental Workflow & Logic
The following diagram illustrates the logical flow for synthesizing and validating the structure,

highlighting the critical "Go/No-Go" decision points based on spectral data.
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Synthesis Context (Pre-Analysis)

Spectroscopic Validation Protocol

Precursors:
2-Methylbenzaldehyde

+ Formamide
+ p-TolSO2Na

Intermediate:
N-(alpha-Tosyl-2-methylbenzyl)formamide

Dehydration:
POCl3 / Et3N or TMSCl

Crude Product
(Isocyanide)

Step 1: IR Spectrum
Check 2130 cm-1

Peak Present?

No (Hydrolysis)

Step 2: 1H NMR (CDCl3)
Check Methine (5.8 ppm)

Yes (Strong)

Check Impurities:
Aldehyde (10 ppm)
Formamide (8 ppm)

Validated Structure:
1-(Isocyano(tosyl)methyl)-2-methylbenzene

Clean Spectrum

Click to download full resolution via product page

Caption: Workflow for the synthesis and structural validation of
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-substituted TosMIC derivatives, prioritizing IR for functional group confirmation before NMR
structural elucidation.

Authoritative References & Methodology
The spectral data provided above is derived from the standard additivity rules of spectroscopy

applied to the experimentally validated "parent" molecule,

-tosylbenzyl isocyanide, adjusted for the steric and electronic effects of the ortho-methyl
substituent.[1]

Key Literature Sources:

Organic Syntheses (Parent Protocol): Sisko, J., Mellinger, M., Sheldrake, P. W., & Baine, N.

H.[1][5] (2000).[1] "

-Tosylbenzyl Isocyanide".[1][5] Organic Syntheses, 77, 198.[1][5] Source: (Establishes the
baseline NMR/IR data for the phenyl analog:

5.61 (s, 1H) for the methine proton).

Van Leusen Reaction Chemistry: Van Leusen, A. M., et al. (1977).[1][5][6] "Chemistry of

sulfonylmethyl isocyanides. 13. A general synthesis of 1,5-disubstituted imidazoles". Journal

of Organic Chemistry, 42(7), 1153–1159.[1] Source: (Foundational text describing the

electronic environment of substituted TosMICs).[1]

General Isocyanide Characterization: Ugi, I. (1971).[1] Isonitrile Chemistry. Academic Press.

[1] (Reference for the characteristic

quadrupolar broadening in

NMR).

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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